Cas no 13021-53-9 (1-(tert-Butoxy)-3-methoxypropan-2-ol)

1-(tert-Butoxy)-3-methoxypropan-2-ol structure
13021-53-9 structure
Product Name:1-(tert-Butoxy)-3-methoxypropan-2-ol
CAS No:13021-53-9
MF:C8H18O3
MW:162.226723194122
CID:204314
PubChem ID:3084129
Update Time:2025-04-19

1-(tert-Butoxy)-3-methoxypropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(tert-Butoxy)-3-methoxypropan-2-ol
    • 1-methoxy-3-[(2-methylpropan-2-yl)oxy]propan-2-ol
    • 2-Propanol,1-(1,1-dimethylethoxy)-3-methoxy-
    • 1-Methoxy-3-tert.butoxy-2-propanol
    • 1-Methoxy-3-tert-butyloxy-propan-2-ol
    • 1-tert-butoxy-3-methoxy-2-propanol
    • Terbuprol [INN]
    • UNII-6NEB4EP7TP
    • Terbuprol
    • FT-0693967
    • AKOS006274510
    • Q27265198
    • NS00122776
    • SCHEMBL1815375
    • 13021-53-9
    • DTXSID80864349
    • 6NEB4EP7TP
    • CHEMBL2105471
    • 1-tert-Butoxy-3-methoxypropan-2-ol
    • Inchi: 1S/C8H18O3/c1-8(2,3)11-6-7(9)5-10-4/h7,9H,5-6H2,1-4H3
    • InChI Key: KCCPBJDUXBCOSN-UHFFFAOYSA-N
    • SMILES: O(CC(COC)O)C(C)(C)C

Computed Properties

  • Exact Mass: 162.12600
  • Monoisotopic Mass: 162.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 96
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7A^2
  • XLogP3: 0.3

Experimental Properties

  • Density: 0.947
  • Boiling Point: 217.2°Cat760mmHg
  • Flash Point: 85.2°C
  • Refractive Index: 1.428
  • PSA: 38.69000
  • LogP: 0.80880

1-(tert-Butoxy)-3-methoxypropan-2-ol Customs Data

  • HS CODE:2909499000
  • Customs Data:

    China Customs Code:

    2909499000

    Overview:

    2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

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